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Compound of Interest

Compound Name: Glu-Ala-Leu-Phe-Gln-pNA

Cat. No.: B12393758 Get Quote

Introduction

The peptide Glu-Ala-Leu-Phe-Gln-pNA is a chromogenic substrate used in biochemical

assays to measure the activity of specific proteases. It is recognized and cleaved by enzymes

such as the Chiba virus 3C-like protease (CVP) and human rhinovirus-14 3C (HRV-14 3C)

protease.[1][2] The principle of its use lies in the enzymatic hydrolysis of the peptide bond C-

terminal to the glutamine (Gln) residue. This cleavage releases the yellow-colored compound

p-nitroaniline (pNA), which can be quantified spectrophotometrically, typically by measuring the

absorbance at or near 410 nm.[3] The rate of pNA release is directly proportional to the

enzyme's activity. Accurate and consistent preparation of the substrate stock solution is critical

for obtaining reliable and reproducible results in these enzymatic assays.

This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of Glu-Ala-Leu-Phe-Gln-pNA.

Data Presentation

The key chemical and physical properties of Glu-Ala-Leu-Phe-Gln-pNA are summarized in the

table below for easy reference.
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Property Value Source(s)

Full Name

L-Glutamyl-L-Alanyl-L-Leucyl-

L-Phenylalanyl-L-Glutamine p-

Nitroanilide

[4]

Molecular Formula C₃₄H₄₆N₈O₁₀ [1][5][6]

Molecular Weight
726.78 g/mol (also cited as

726.79 g/mol )
[1][2][5][6][7]

CAS Number 198551-00-7 [2][8]

Appearance
Typically a solid, off-white to

yellow powder
General Peptide Properties

Recommended Storage
Store at -20°C. Protect from

light.[2][4]
[2][4]

Experimental Protocols

Objective: To prepare a concentrated stock solution of Glu-Ala-Leu-Phe-Gln-pNA for use in

enzymatic assays. A 10 mM stock solution in dimethyl sulfoxide (DMSO) is described here, as

DMSO is a common solvent for p-nitroanilide substrates and is miscible with most aqueous

assay buffers.[9]

Materials:

Glu-Ala-Leu-Phe-Gln-pNA peptide powder

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes (amber or covered in foil to protect from light)

Pipettors and appropriate sterile tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biosynth.com/p/SAP-3693-PI/suc-glu-ala-leu-phe-gln-pna
https://www.medchemexpress.com/glu-ala-leu-phe-gln-pna.html
https://shop.bachem.com/product/4028277/
https://cymitquimica.com/products/3D-FG110808/198551-00-7/h-glu-ala-leu-phe-gln-pna-trifluoroacetate-salt/
https://www.medchemexpress.com/glu-ala-leu-phe-gln-pna.html
https://www.avantorsciences.com/us/en/product/10709861/h-glu-ala-leu-phe-gln-pna-bachem
https://shop.bachem.com/product/4028277/
https://cymitquimica.com/products/3D-FG110808/198551-00-7/h-glu-ala-leu-phe-gln-pna-trifluoroacetate-salt/
https://www.medchemexpress.com/glu-ala-leu-phe-gln-pna.html?locale=es-ES
https://www.avantorsciences.com/us/en/product/10709861/h-glu-ala-leu-phe-gln-pna-bachem
https://www.medchemexpress.com/glu-ala-leu-phe-gln-pna.html?locale=fr-FR
https://www.avantorsciences.com/us/en/product/10709861/h-glu-ala-leu-phe-gln-pna-bachem
https://www.biosynth.com/p/SAP-3693-PI/suc-glu-ala-leu-phe-gln-pna
https://www.avantorsciences.com/us/en/product/10709861/h-glu-ala-leu-phe-gln-pna-bachem
https://www.biosynth.com/p/SAP-3693-PI/suc-glu-ala-leu-phe-gln-pna
https://www.benchchem.com/product/b12393758?utm_src=pdf-body
https://www.researchgate.net/post/What_is_the_most_appropriate_way_to_dissolve_and_stock_N-succinyl-Ala-Ala-Ala-p-nitroanilide_elastase_substrate_in_solution
https://www.benchchem.com/product/b12393758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Preparing a 10 mM Stock Solution:

Pre-Protocol Preparations:

Allow the vial containing the lyophilized Glu-Ala-Leu-Phe-Gln-pNA peptide to equilibrate

to room temperature before opening. This prevents condensation of atmospheric moisture,

which can affect the stability and accurate weighing of the peptide.

Calculation of Required Mass:

Determine the desired volume of the stock solution (e.g., 1 mL).

Use the following formula to calculate the mass of peptide required:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight (

g/mol ) / 1000

Example for 1 mL of a 10 mM solution:

Mass (mg) = 10 mM × 1 mL × 726.78 g/mol / 1000 = 7.27 mg

Weighing the Peptide:

Carefully weigh the calculated amount (e.g., 7.27 mg) of the peptide powder using an

analytical balance. Perform this step in a clean weighing boat or directly into a pre-

weighed microcentrifuge tube.

Dissolution:

Add the appropriate volume of DMSO (e.g., 1 mL) to the tube containing the weighed

peptide.

Cap the tube securely and vortex thoroughly until the peptide is completely dissolved.

Gentle warming (e.g., to 37°C) may aid dissolution if necessary, but avoid excessive heat.

[10] Visually inspect the solution against a light source to ensure no solid particles remain.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in amber or light-protected

microcentrifuge tubes.

Clearly label all aliquots with the peptide name, concentration, solvent, and preparation

date.

Store the aliquots at -20°C for long-term stability.[2][4]

Notes on Handling and Use:

Solvent Choice: While DMSO is recommended for a high-concentration stock, some

enzymatic assays may be sensitive to it. Always ensure the final concentration of DMSO in

the assay is low (typically <5%) and does not interfere with enzyme activity. If DMSO is not

suitable, other solvents like N-methylpyrrolidone (NMP) or small amounts of 0.1%

trifluoroacetic acid (TFA) in water can be tested.[10][11]

Stability: Peptide solutions should be protected from light to prevent photodegradation of the

pNA moiety.[4]

Working Solutions: Prepare fresh working solutions for your assay by diluting the stock

solution in the appropriate assay buffer immediately before use.

Mandatory Visualization

The following diagram illustrates the standard workflow for preparing the Glu-Ala-Leu-Phe-
Gln-pNA stock solution.
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Workflow for Peptide Stock Solution Preparation

Phase 1: Preparation

Phase 2: Solubilization

Phase 3: Storage

1. Calculate Mass
(Concentration, Volume, MW)

2. Weigh Peptide
(Equilibrate to RT first)

Required mass

3. Dissolve in Solvent
(e.g., DMSO)

4. Vortex Until Clear

5. Aliquot
(Single-use volumes)

6. Store at -20°C
(Protect from light)

Click to download full resolution via product page

Caption: Experimental workflow for preparing a peptide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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